molecular formula C16H12O4 B1302521 1-oxo-3-phenyl-3,4-dihydro-1H-isochromene-4-carboxylic acid CAS No. 68204-74-0

1-oxo-3-phenyl-3,4-dihydro-1H-isochromene-4-carboxylic acid

Cat. No.: B1302521
CAS No.: 68204-74-0
M. Wt: 268.26 g/mol
InChI Key: JBFZOPKAXVDCAT-UHFFFAOYSA-N
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Description

“1-oxo-3-phenyl-3,4-dihydro-1H-isochromene-4-carboxylic acid” is a compound with the molecular formula C16H12O4 . It is also known as phthalide-3-carboxylic acid (P3CA) and has a molecular weight of 268.26 g/mol. This compound has potential uses in various fields of scientific research and industry.


Molecular Structure Analysis

The molecular structure of “this compound” consists of 16 carbon atoms, 12 hydrogen atoms, and 4 oxygen atoms . The exact structure would need to be confirmed through methods such as NMR spectroscopy .

Properties

IUPAC Name

1-oxo-3-phenyl-3,4-dihydroisochromene-4-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H12O4/c17-15(18)13-11-8-4-5-9-12(11)16(19)20-14(13)10-6-2-1-3-7-10/h1-9,13-14H,(H,17,18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JBFZOPKAXVDCAT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2C(C3=CC=CC=C3C(=O)O2)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H12O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80372939
Record name 1-Oxo-3-phenyl-3,4-dihydro-1H-2-benzopyran-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80372939
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

268.26 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

68204-74-0
Record name 1-Oxo-3-phenyl-3,4-dihydro-1H-2-benzopyran-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80372939
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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